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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethyl-1H-pyrrole

Cat. No.: B031982

Technical Guide: Physical Properties of 2,4-
Dimethyl-3-ethylpyrrole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,4-
Dimethyl-3-ethylpyrrole, a heterocyclic organic compound of interest in various research and
development applications. This document summarizes its boiling point and density, outlines
general experimental methodologies for their determination, and presents a logical workflow for
these characterizations.

Core Physical Properties

2,4-Dimethyl-3-ethylpyrrole, also known as Kryptopyrrole, is a substituted pyrrole with the
chemical formula CsH13N. Understanding its physical characteristics is fundamental for its
application in chemical synthesis and drug development, particularly for ensuring appropriate
handling, reaction conditions, and purification procedures.

Quantitative Data Summary

The essential physical properties of 2,4-Dimethyl-3-ethylpyrrole are presented in the table
below for quick reference and comparison.
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Physical Property Value Conditions
Boiling Point 197 °C at 710 mmHg
Density 0.913 g/mL at 25 °C

Experimental Protocols

The following sections describe generalized experimental protocols for the determination of the
boiling point and density of liquid organic compounds like 2,4-Dimethyl-3-ethylpyrrole. It is
important to note that the specific methods used to obtain the literature values cited may vary.

Boiling Point Determination (Capillary Method)

A common and effective method for determining the boiling point of a small quantity of a liquid
is the capillary method, often carried out in a Thiele tube or a similar heating apparatus.[1][2]

Methodology:
¢ A small amount of the liquid sample is placed in a fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
sample.

o The fusion tube assembly is attached to a thermometer and heated in a controlled manner,
typically using an oil bath within a Thiele tube to ensure uniform heat distribution.[1]

o As the temperature rises, the air trapped in the capillary tube expands and escapes.

o When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will
emerge from the open end of the capillary tube.[1][2]

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid begins to enter the
capillary tube.[2]
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Density Determination (Pychometer or Graduated
Cylinder Method)

The density of a liquid can be accurately determined by measuring its mass and volume.

Methodology using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[3]

o A specific volume of the liquid is carefully added to the graduated cylinder, and the exact
volume is read from the meniscus.[3]

e The graduated cylinder containing the liquid is then re-weighed to determine the combined
mass.[3]

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the combined mass.

e The density is then calculated by dividing the mass of the liquid by its measured volume.[4]
This process is typically repeated multiple times to ensure accuracy and precision.[3]

Workflow for Physical Property Determination

The logical flow for the experimental determination of the boiling point and density of a
chemical substance is outlined in the diagram below.

Caption: Workflow for the determination of boiling point and density.

Safety and Handling

2,4-Dimethyl-3-ethylpyrrole is classified as a substance that can cause skin and serious eye
irritation, and may cause respiratory irritation.[5][6] When handling this compound, it is
imperative to use appropriate personal protective equipment (PPE), including gloves and safety
glasses.[5] Work should be conducted in a well-ventilated area or under a fume hood.[7] Avoid
breathing vapors or mists.[5] In case of contact with skin, wash thoroughly with water. If in
eyes, rinse cautiously with water for several minutes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
e 2. Video: Boiling Points - Procedure [jove.com]

¢ 3. chem.libretexts.org [chem.libretexts.org]

e 4. homesciencetools.com [homesciencetools.com]

e 5. 2,4-Dimethyl-3-ethylpyrrole, 96% 5 g | Buy Online | Thermo Scientific Acros | Fisher
Scientific [fishersci.no]

e 6. 2,4-Dimethyl-3-ethylpyrrole | CBH13N | CID 10600 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. 2,4-Dimethyl-3-ethyl-1H-pyrrole(517-22-6)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

 To cite this document: BenchChem. [Physical properties of 2,4-Dimethyl-3-ethylpyrrole
(boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031982#physical-properties-of-2-4-dimethyl-3-
ethylpyrrole-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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